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Compound of Interest

Compound Name:
2-Naphthalenesulfonic acid, 4-

hydroxy-

CAS No.: 3771-14-0

Cat. No.: B1596438

Get Quote

Part 1: Executive Summary & Chemical Identity
4-Hydroxynaphthalene-2-sulfonic acid (CAS: 3771-14-0) is a bifunctional naphthalene

derivative widely utilized as an intermediate in the synthesis of azo dyes and as a fluorescent

probe in analytical chemistry. Its behavior in solution is governed by two ionizable groups: a

strongly acidic sulfonic acid group (

) and a weakly acidic hydroxyl group (

).

Understanding the dissociation constants (

) of this compound is critical for optimizing coupling reactions in dye synthesis and establishing
pH-dependent fluorescence profiles.

Chemical Identity Table
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Parameter Detail

IUPAC Name 4-Hydroxynaphthalene-2-sulfonic acid

Common Synonyms
1-Naphthol-3-sulfonic acid; 1-Hydroxy-3-

naphthalenesulfonic acid

CAS Number 3771-14-0

Molecular Formula

Molecular Weight 224.23 g/mol

Expected pKa1 (

)
< 1.0 (Strong Acid)

Expected pKa2 (

)
8.6 – 9.2 (Weak Acid)

Part 2: Physicochemical Profile & Ionization Logic
Ionization Pathway
The molecule exists in three potential protonation states depending on the pH of the medium.

Cationic/Neutral Form (

): Exists only in super-acidic media (

). The sulfonic acid group is protonated.

Mono-anionic Form (

): The dominant species in the pH range of 1 to 8. The sulfonic acid is deprotonated (

), but the hydroxyl group remains protonated (

).

Di-anionic Form (
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): Exists in basic media (

). Both the sulfonic acid and hydroxyl groups are deprotonated (

).

Structural Influences on Acidity
Sulfonic Acid Group: The

group at position 2 is a strong acid due to the high resonance stabilization of the sulfonate
anion. It is fully dissociated in standard aqueous solutions.

Hydroxyl Group: The

group at position 4 (relative to the sulfonate at 2) is a naphtholic hydroxyl. Unsubstituted 1-
naphthol has a

of ~9.3. The sulfonate group exerts an electron-withdrawing inductive effect (-I), which
stabilizes the phenoxide anion, thereby increasing acidity (lowering the

relative to 1-naphthol). Unlike the 1,4-isomer (Nevile-Winther acid, pKa ~8.2), the 1,3-
relationship limits direct resonance delocalization, suggesting a

range of 8.6 – 9.2.

Visualization of Ionization Equilibria
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Caption: Stepwise dissociation of 4-hydroxynaphthalene-2-sulfonic acid. The transition from

HA- to A2- is the critical measurement target.

Part 3: Experimental Methodologies
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To accurately determine the pKa values, Spectrophotometric Titration is the preferred method

over Potentiometry. The sulfonic acid pKa is too low for standard glass electrodes, and the

hydroxyl ionization induces a significant UV-Vis spectral shift (bathochromic shift), allowing for

high-precision measurement.

Method A: UV-Vis Spectrophotometric Titration
(Recommended)
This protocol relies on the Albert-Serjeant method, measuring absorbance at a fixed

wavelength while varying pH.

Reagents & Equipment:
Analyte: Pure 4-hydroxynaphthalene-2-sulfonic acid (>98%).[1][2]

Buffer System: Universal buffer (Britton-Robinson) or specific buffers (Phosphate/Borate)

covering pH 6.0 – 12.0.

Ionic Strength Adjuster: 0.1 M KCl (to maintain constant ionic strength,

).

Instrument: Double-beam UV-Vis Spectrophotometer with thermostated cell holder (

).

Step-by-Step Protocol:
Stock Solution: Prepare a

M stock solution of the analyte in water.

Spectral Scan (Isosbestic Check):

Scan the spectrum (200–400 nm) of the analyte in 0.1 M HCl (Species

).

Scan the spectrum in 0.1 M NaOH (Species
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).

Overlay the spectra to identify the

of both forms and the isosbestic point (where absorbance is pH-independent).

Selection: Choose an analytical wavelength (

) where the difference in absorbance between the acid and base forms is maximal
(typically ~330-350 nm for naphtholate ions).

Titration Series:

Prepare 10-12 samples of the analyte in buffers ranging from pH 7.0 to 11.0 (0.3 pH

increments).

Ensure ionic strength is constant (0.1 M KCl).

Measurement: Measure Absorbance (

) at

for each pH point.

Calculation: Use the linearized Henderson-Hasselbalch equation:

Plot

vs. pH.

The x-intercept is the

.

Method B: Potentiometric Titration (Alternative)
Suitable only for determining the hydroxyl

if solubility permits concentrations

M.
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Dissolve analyte in degassed water (

mM).

Titrate with standard 0.1 M NaOH (carbonate-free) under

atmosphere.

Analyze the titration curve (pH vs. Volume). The first inflection point (neutralization of free

from sulfonic acid) will be indistinct; the second inflection point corresponds to the phenol.

Self-Validation: The calculated

should be independent of concentration.

Part 4: Workflow Visualization
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Caption: Operational workflow for the spectrophotometric determination of pKa values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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